Cas no 1805652-26-9 (Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate
• CAS No: 1805652-26-9
• MF: C₁₁H₆F₅NO₂
• MW: 279.162860393524
• CID: 4952842
• Update Time: 2025-10-30

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO2/c1-19-10(18)8-5(4-17)2-6(11(14,15)16)3-7(8)9(12)13/h2-3,9H,1H3
• InChI Key： BJLFXMGZSRJQPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C#N)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate

Methyl 2-Cyano-6-Difluoromethyl-4-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate, with CAS No. 1805652-26-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethyl, and trifluoromethyl groups. These substituents confer distinctive chemical properties, making it a valuable molecule for various applications.

The benzoate moiety serves as the central framework of this compound, providing a rigid aromatic system that enhances stability and reactivity. The cyano group attached at the 2-position introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Similarly, the difluoromethyl group at the 6-position and the trifluoromethyl group at the 4-position contribute to the molecule's fluorinated nature, enhancing its chemical stability and bioavailability.

Recent studies have highlighted the potential of methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate in drug discovery. Its fluorinated substituents are known to improve pharmacokinetic properties such as solubility and bioavailability, making it a promising candidate for therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmacological applications, methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate has been explored for its role in advanced materials. Its rigid structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics. A study in *Chemistry of Materials* reported that this compound can be incorporated into polymer blends to enhance their dielectric properties, paving the way for its use in high-performance capacitors and flexible electronics.

The synthesis of methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern fluorination methods. Key steps include the formation of the benzoate backbone through Friedel-Crafts acylation followed by selective fluorination using electrophilic fluorinating agents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental perspective, methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate has been evaluated for its biodegradability and ecological impact. Studies conducted under controlled laboratory conditions suggest that this compound exhibits moderate biodegradation rates under aerobic conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, methyl 2-cyano-6-difluoromethyl-4-(trifluoromethyl)benzoate (CAS No. 1805652-26-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.